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Abstract
This technical document provides a detailed examination of the chemical properties of

strontium nitride, focusing on its chemical formula and molar mass. Strontium nitride
(Sr₃N₂) is an inorganic compound that is gaining interest in materials science. This paper will

detail the fundamental calculations of its molar mass and present its molecular composition.

Furthermore, a generalized experimental protocol for its synthesis is provided for research and

development purposes. All quantitative data are summarized in tabular format for clarity, and

the compound's elemental structure is visualized using a DOT graph.

Introduction
Strontium nitride is an inorganic compound composed of strontium and nitrogen.[1] It typically

presents as a yellowish or gray solid.[1] The compound is formed from the strontium cation

(Sr²⁺) and the nitride anion (N³⁻) in a 3:2 ratio, resulting in an ionic bond.[1][2] While stable

under standard conditions, it reacts with water to produce strontium hydroxide and ammonia.[1]

[3] Strontium nitride holds potential for applications in the manufacturing of strontium-

containing materials and as a precursor for other strontium compounds.[1]

Chemical Formula
The chemical formula for strontium nitride is determined by the ionic charges of its constituent

elements. Strontium, an alkaline earth metal in Group 2 of the periodic table, readily forms a

cation with a +2 charge (Sr²⁺). Nitrogen, in Group 15, typically forms a nitride anion with a -3
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charge (N³⁻).[2] To achieve a neutrally charged compound, three strontium ions are required to

balance the charge of two nitride ions [(3 x +2) + (2 x -3) = 0].

Therefore, the empirical chemical formula for strontium nitride is:

Sr₃N₂[1][2][4]

Molar Mass
The molar mass of a compound is the sum of the atomic masses of its constituent atoms.[5]

The calculation for the molar mass of strontium nitride (Sr₃N₂) is detailed below.

Atomic Mass of Constituent Elements
The first step is to identify the standard atomic weights of strontium (Sr) and nitrogen (N).

Strontium (Sr): 87.62 g/mol

Nitrogen (N): 14.0067 g/mol

Molar Mass Calculation
The molar mass of Sr₃N₂ is calculated by multiplying the atomic mass of each element by the

number of atoms of that element in the formula and summing the results.[6]

Element Symbol
Atomic Mass (
g/mol )

Number of
Atoms

Total Mass (
g/mol )

Strontium Sr 87.62 3 262.86

Nitrogen N 14.0067 2 28.0134

Total Sr₃N₂ 290.8734

The molar mass of strontium nitride is approximately 290.87 g/mol .[4][5][7]

Elemental Composition of Strontium Nitride
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The logical relationship of the elements within strontium nitride can be visualized as a

composition diagram.

Strontium Nitride (Sr₃N₂)

Strontium (Sr)3 atoms

Nitrogen (N)

2 atoms

Click to download full resolution via product page

Caption: Elemental composition of a Strontium Nitride molecule.

Experimental Protocols: Synthesis of Strontium
Nitride
Objective: To synthesize strontium nitride powder through the direct reaction of strontium

metal with nitrogen gas.

Materials:

Strontium metal (ingots or turnings)

High-purity nitrogen gas (N₂)

Tube furnace with temperature control

Alumina or other inert crucible

Schlenk line or glovebox for inert atmosphere handling

Methodology:

Preparation: The strontium metal is first cleaned of any oxide layer. This is typically done by

mechanically scraping the surface in an inert atmosphere (e.g., inside a glovebox filled with

argon).
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Loading: The cleaned strontium metal is placed into an inert crucible (e.g., alumina). The

crucible is then placed inside the quartz tube of a tube furnace.

Purging: The tube furnace is sealed and purged with an inert gas, such as argon, to remove

any residual air and moisture. This is a critical step as strontium is highly reactive with

oxygen and water at elevated temperatures.

Reaction: A flow of high-purity nitrogen gas is introduced into the tube. The furnace

temperature is gradually raised to between 600°C and 800°C. The strontium metal reacts

directly with the nitrogen gas according to the following equation: 3Sr (s) + N₂ (g) → Sr₃N₂

(s)

Cooling: After the reaction is complete (typically indicated by the complete consumption of

the metal), the furnace is allowed to cool to room temperature under a continuous flow of

nitrogen or argon gas.

Handling and Storage: Once cooled, the resulting strontium nitride powder is handled

exclusively under an inert atmosphere to prevent reaction with air and moisture.[1][3] It

should be stored in a sealed container within a desiccator or glovebox.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Strontium Nitride: A Comprehensive Technical
Overview]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b576871#chemical-formula-and-molar-mass-of-
strontium-nitride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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